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Compound of Interest

(1R,2R,5R)-2-Isopropyl-5-
Compound Name:

methylcyclohexanamine
CAS No.: 16934-77-3
Cat. No.: B173375

Get Quote

Technical Monograph: (1R,2R,5R)-
Neoisomenthylamine
Compound Identity & Stereochemical Core

The compound (1R,2R,5R)-2-Isopropyl-5-methylcyclohexanamine belongs to the
menthylamine family of chiral amines. It represents one of the four diastereomers derived from
the menthane skeleton (menthyl, neomenthyl, isomenthyl, neocisomenthyl). Its specific
stereochemical configuration—(1R, 2R, 5R)—places it in the neoiso- series, often
characterized by unique conformational mobility and steric properties compared to the more
stable menthyl and neomenthyl isomers.

Chemical Identification Data
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Property

Specification

IUPAC Name

(1R,2R,5R)-2-Isopropyl-5-

methylcyclohexanamine

Common Name

(+)-Neoisomenthylamine

CAS Number 16934-77-3

Molecular Formula CioH21N

Molecular Weight 155.28 g/mol

SMILES C[C@@H]1CcCcC1

Appearance Colorless to pale yellow liquid

Boiling Point ~89 °C at 14.5 mmHg (Lit.)[1][2][3][4]

Optical Rotation (c=2, CHCl3)

Solubility Soluble in alcohols, DCM, chloroform; sparingly

soluble in water.

Stereochemical Relationships

Understanding the spatial arrangement is critical for synthesis. The (1R,2R,5R) configuration
implies:

e C1 (Amine):R-configuration (Equatorial in the high-energy conformer, but often Axial in the
stable conformer due to isopropyl dominance).

o C2 (Isopropyl):R-configuration (Axial relative to C1/C5 in the standard chair, but typically
forces a ring flip to become Equatorial).

e C5 (Methyl):R-configuration.

In the most stable chair conformation (driven by the bulky isopropyl group seeking an
equatorial position), the (1R,2R,5R) isomer typically adopts a conformation where the Amine
(C1) and Methyl (C5) groups are Axial, while the Isopropyl (C2) is Equatorial. This "diaxial"
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substitution pattern makes the amine group sterically hindered, a valuable trait for asymmetric
catalysis.

Synthesis & Manufacturing Methodologies

Method A: Stereospecific Mitsunobu Inversion
(Recommended)

The most reliable route to high-purity (1R,2R,5R)-neoisomenthylamine avoids the difficult
separation of diastereomeric mixtures by utilizing (+)-Isomenthol (1S,2R,5R) as the starting
material. A Mitsunobu reaction with hydrazoic acid (or a phthalimide surrogate) inverts the
stereocenter at C1, directly yielding the (1R,2R,5R) azide, which is subsequently reduced.

Reaction Logic:

e Substrate: (+)-Isomenthol (CAS 23283-97-8).[5][6][7] Configuration: (1S, 2R, 5R).
 Inversion: Activation of the C1-OH followed by S N2 displacement inverts C1 from S to R.
e Product: (1R, 2R, 5R)-Azide

(1R, 2R, 5R)-Amine.

Protocol: Mitsunobu Azidation & Staudinger Reduction
Step 1: Azidation

Setup: Flame-dry a 500 mL round-bottom flask under Argon.

o Reagents: Charge with (+)-Isomenthol (10.0 mmol), Triphenylphosphine (PPhs, 12.0 mmol),
and anhydrous THF (50 mL).

¢ Cooling: Cool the solution to 0 °C.
o Addition: Add Diisopropyl azodicarboxylate (DIAD, 12.0 mmol) dropwise. Stir for 10 minutes.

» Nucleophile: Add Diphenylphosphoryl azide (DPPA, 12.0 mmol) or Hydrazoic acid solution
(caution: explosion hazard) dropwise.
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e Reaction: Allow to warm to room temperature and stir for 12—-18 hours. Monitor by TLC
(Isomenthol disappearance).

o Workup: Quench with water, extract with diethyl ether, dry over MgSOa, and concentrate.
Purify the intermediate azide via silica flash chromatography (Hexanes/EtOAC).

Step 2: Reduction (Staudinger)

o Dissolution: Dissolve the purified azide in THF (30 mL).
e Reagent: Add PPhs (1.5 equiv) and water (3 equiv).

o Heating: Heat to reflux for 4 hours (evolution of N2 gas).

e Hydrolysis: Cool to RT. Acidify with 1M HCI to pH 2 (forms the amine salt). Wash the
agueous layer with DCM (removes PPhs/POPh:3).

« |solation: Basify the aqueous layer with 2M NaOH to pH 12. Extract with DCM (3x). Dry over
Na2S0a4 and concentrate to yield (1R,2R,5R)-Neoisomenthylamine.

Method B: Reductive Amination of Isomenthone
(Traditional)

This method is less stereoselective but uses cheaper starting materials. It involves the
reduction of (+)-Isomenthone oxime.

¢ Isomerization: (-)-Menthone is equilibrated (acid/base catalysis) to a mixture of
Menthone/lsomenthone (~70:30). (+)-Isomenthone is isolated by distillation.

o Oximation: (+)-Isomenthone is treated with hydroxylamine hydrochloride/NaOAc in ethanol to
yield Isomenthone Oxime.

¢ Reduction: Catalytic hydrogenation (Raney Ni or Rh/Al203) or reduction with
Sodium/Ethanol.

o Note: Reduction typically yields a mixture of Isomenthylamine (Major, 1S,2R,5R) and
Neoisomenthylamine (Minor, 1R,2R,5R).
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 Purification: Requires careful fractional crystallization of hydrochloride salts or preparative
HPLC.

Visualization of Synthesis & Stereochemistry[10]
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Caption: Stereocontrolled synthesis of (1R,2R,5R)-Neoisomenthylamine via Mitsunobu
inversion of (+)-Isomenthol.

Applications in Drug Development & Research
Chiral Resolution Agent

Due to its unique "neoiso" geometry, this amine forms diastereomeric salts with chiral acids that
have distinct solubility profiles compared to salts formed with standard menthylamine. It is
particularly effective for resolving:

» Atropisomeric Biaryls: Acids with axial chirality.

¢ Alpha-Branched Carboxylic Acids: Where the steric bulk of the neoiso-isopropyl group
enhances discrimination.

Chiral Ligand Synthesis

(1R,2R,5R)-Neoisomenthylamine serves as a scaffold for "Salen-type" or "Schiff base" ligands
used in asymmetric catalysis.
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e Mechanism: The bulky isopropyl group (forced equatorial) and the axial methyl/amine groups
create a deep chiral pocket, often improving enantioselectivity in metal-catalyzed alkylations
or oxidations compared to the flatter menthylamine analogs.

Pharmaceutical Intermediate

Used in the synthesis of TRP (Transient Receptor Potential) channel modulators. The specific
stereochemistry affects the binding affinity to cold-sensing receptors (TRPM8), where "neoiso"
analogs often show distinct antagonist vs. agonist activity profiles compared to the natural
menthol agonists.

Analytical Characterization

To validate the identity of synthesized (1R,2R,5R)-Neoisomenthylamine, compare spectral data
against the following benchmarks:

Technique Diagnostic Feature for (1R,2R,5R) Isomer

H-1 Signal: Appears as a narrow multiplet (or

broad singlet) at

ppm. Coupling (J): Small

1H NMR (CDCls)
(< 3-4 Hz) indicates H1 is equatorial (or pseudo-

equatorial), confirming the axial amine
orientation relative to the ring plane in the

dominant conformer.

Distinct shifts for C1 and C2 compared to
Menthylamine. C1 typically shielded (

13C NMR

ppm) relative to equatorial amines.

Primary amine N-H stretches at 3380 and 3300
IR Spectroscopy cm~1, Absence of C=0 stretch (1710 cm™1)

confirms reduction of starting ketone.

Safety & Handling (MSDS Summary)
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e Hazards: Causes skin irritation (H315), serious eye irritation (H319).[5] May cause
respiratory irritation (H335).

» Handling: Handle under inert atmosphere (Nitrogen/Argon) to prevent oxidation or carbonate
formation (absorbs CO2 from air).

o Storage: Store at 2-8 °C in tightly sealed glass containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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